5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 5-methyl-4-(3-methylazetidin-3-yl)oxy-1,2-oxazole
• InChI: InChI=1S/C8H12N2O2/c1-6-7(3-10-12-6)11-8(2)4-9-5-8/h3,9H,4-5H2,1-2H3
• InChI Key: LAXZIPARDIQXEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)OC2(CNC2)C

Description

5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole is a heterocyclic compound that belongs to the isoxazole family. Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom at adjacent positions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole typically involves a [3+2] cycloaddition reaction. One common method employs aldehydes and N-hydroximidoyl chlorides in the presence of triethylamine, leading to the formation of 3,4,5-trisubstituted isoxazoles . Subsequent oxidation of the cycloadducts offers a high-yielding, regiospecific, and metal-free synthetic route for the synthesis of 3,4-disubstituted isoxazoles .

Industrial Production Methods

Industrial production methods for isoxazoles often involve metal-catalyzed reactions, such as those using copper (I) or ruthenium (II) as catalysts. due to the drawbacks associated with metal-catalyzed reactions, including high costs and toxicity, there is a growing interest in developing metal-free synthetic routes .

Chemical Reactions Analysis

Types of Reactions

5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the isoxazole ring.

Substitution: Substitution reactions can introduce new functional groups to the isoxazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like sodium periodate (NaIO4) and reducing agents like sodium borohydride (NaBH4). Substitution reactions often involve nucleophiles and electrophiles under mild conditions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can yield various oxidized derivatives, while substitution reactions can introduce new functional groups to the isoxazole ring .

Scientific Research Applications

5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Medicine: Isoxazole derivatives are known for their therapeutic potential, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant activities.

Industry: The compound can be used in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to various biological targets, potentially modulating their activity. This can lead to a range of biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Methyl-4-((3-methylazetidin-3-YL)oxy)isoxazole include other isoxazole derivatives, such as:

• 3,5-Disubstituted isoxazoles
• 3,4,5-Trisubstituted isoxazoles
• Isoxazole derivatives with different functional groups

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern and the presence of the azetidinyl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .